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Compound of Interest

Compound Name: Butylphosphonic acid

Cat. No.: B1202109 Get Quote

CAS Number: 3321-64-0

This technical guide provides an in-depth overview of n-Butylphosphonic acid, a versatile

organophosphorus compound with applications ranging from materials science to drug

development. This document is intended for researchers, scientists, and professionals in drug

development, offering a comprehensive summary of its chemical properties, synthesis, spectral

data, and biological relevance.

Chemical Structure and Properties
n-Butylphosphonic acid is an organophosphorus compound characterized by a butyl group

attached to a phosphonic acid moiety.[1] Its structure is foundational to its chemical behavior

and applications.

Structure:

Caption: Chemical structure of n-Butylphosphonic acid.

A summary of key quantitative data for n-Butylphosphonic acid is presented in the table

below for easy reference and comparison.
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Property Value Reference

CAS Number 3321-64-0 [1]

Molecular Formula C4H11O3P [1]

Molecular Weight 138.10 g/mol [1]

Melting Point 98-102 °C

Boiling Point (Predicted) 274.8 ± 23.0 °C [1]

Density (Predicted) 1.214 ± 0.06 g/cm³ [1]

pKa (Predicted) 2.66 ± 0.10 [1]

Solubility
Soluble in water and organic

solvents
[1]

Synthesis of n-Butylphosphonic Acid
The synthesis of n-butylphosphonic acid can be achieved through various methods. A

common approach involves the Michaelis-Arbuzov reaction, a well-established method for

forming carbon-phosphorus bonds.[2] An alternative industrial synthesis route starts from n-

butanol and phosphorus pentoxide.

A generalized workflow for a multi-step synthesis is outlined below.
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Caption: Generalized synthetic workflow for n-Butylphosphonic acid.

Experimental Protocol: Synthesis from n-Butanol and
Phosphorus Pentoxide
The following protocol is a representative example for the synthesis of n-butyl phosphate

mono- and diesters, from which the acid can be obtained.

Materials:
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n-Butanol

Phosphorus pentoxide

Polyphosphoric acid

Phosphorous acid

Nitrogen gas

Reactor with stirring and temperature control

Procedure:

Add n-butanol to the reactor and purge with nitrogen gas.

With stirring, add an initial portion of phosphorous acid and continue stirring until it is

completely dissolved.

Slowly add polyphosphoric acid in a thin stream while stirring until the mixture is uniform.

Add phosphorus pentoxide in portions, controlling the temperature with cooling as necessary.

Add a second portion of phosphorous acid and maintain the reaction temperature at 40-65

°C for 0.5-8.0 hours with continuous stirring.

Heat the reaction mixture to 65-85 °C and maintain for 2.0-16.0 hours.

Cool the mixture and filter to obtain the product. Further purification may be required to

isolate the pure n-butylphosphonic acid.

Spectral Data
The structural identification and characterization of n-Butylphosphonic acid are supported by

various spectroscopic techniques.
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Spectroscopic Data Key Features Reference

¹H NMR
Signals corresponding to the

butyl chain protons.
[3]

³¹P NMR
A characteristic chemical shift

for the phosphonic acid group.
[3]

FT-IR (cm⁻¹)

Broad O-H stretch (from P-

OH), C-H stretches, P=O

stretch (~1200 cm⁻¹), and P-O

stretches.

[3][4]

Mass Spectrometry

Molecular ion peak and

characteristic fragmentation

patterns.

[3]

Biological Activity and Applications in Drug
Development
Phosphonic acids are recognized for their ability to act as stable analogs of phosphates and as

transition state mimetics for enzymatic reactions.[5] This makes them valuable scaffolds in drug

discovery.

n-Butylphosphonic acid has been shown to be an allosteric modulator of

phosphonoacetaldehyde hydrolase. At low concentrations, it acts as an activator, while at

higher concentrations, it exhibits inhibitory properties. This dual activity highlights its potential

for nuanced enzymatic regulation.

n-Butylphosphonic Acid Phosphonoacetaldehyde
Hydrolase

Low
Concentration

Enzyme Activation

High
Concentration Enzyme Inhibition

 allosteric modulation

 allosteric modulation
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Caption: Allosteric modulation of phosphonoacetaldehyde hydrolase by n-Butylphosphonic
acid.

The broader class of phosphonic acids has been explored for the development of inhibitors for

various enzymes, including proteases and phosphatases, indicating the potential for n-

butylphosphonic acid derivatives in therapeutic development.[5]

Applications in Materials Science
Beyond its biological activity, n-butylphosphonic acid is utilized in materials science. It can

form self-assembled monolayers (SAMs) on various metal oxide surfaces. These SAMs can be

used to modify the surface properties of materials, for instance, to improve corrosion

resistance.

This technical guide provides a foundational understanding of n-butylphosphonic acid for

researchers and professionals. The provided data and protocols are intended to facilitate

further investigation and application of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1202109#n-butylphosphonic-acid-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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